Cas no 652154-10-4 (Brucine sulfate hydrate)

• Product Name: Brucine sulfate hydrate
• CAS No: 652154-10-4
• MF: C₄₆H₅₆N₄O₁₃S
• MW: 905.020852088928
• CID: 92970
• PubChem ID: 16211422
• Update Time: 2025-04-19

Brucine sulfate hydrate Chemical and Physical Properties

Names and Identifiers

• Brucine sulfate hydrate
• (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinoline-14-one,sulfuric acid,hydrate
• Brucine sulfate salt hydrate
• Brucine sulfate hydrate(2:1:x)
• brucine sulfate salt
• 652154-10-4
• (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;hydrate
• DTXSID40583423
• 10,11-Dimethoxystrychninesulfate salt
• DYCXTLLGAUPAQK-YZWZKZGNSA-N

• MDL： MFCD00150158
• Inchi： 1S/2C23H26N2O4.H2O4S.H2O/c2*1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4;/h2*3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4);1H2/t2*13-,18-,19-,21-,22-,23+;;/m00../s1
• InChI Key： DYCXTLLGAUPAQK-YZWZKZGNSA-N
• SMILES： S(=O)(=O)(O)O.O1CC=C2CN3CC[C@@]45C6C=C(C(=CC=6N6C(C[C@H]1[C@H]([C@H]2C[C@H]34)[C@H]65)=O)OC)OC.O1CC=C2CN3CC[C@@]45C6C=C(C(=CC=6N6C(C[C@H]1[C@H]([C@H]2C[C@H]34)[C@H]65)=O)OC)OC.O

Computed Properties

• Exact Mass: 510.16700
• Monoisotopic Mass: 904.35645903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 64
• Rotatable Bond Count: 4
• Complexity: 866
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Color/Form: White crystals
• Melting Point: ~185 °C (dec.)(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 143.45000
• LogP: 2.47630
• Solubility: Soluble in water
• Merck: 14,1455
• Sensitiveness: Hygroscopic

Brucine sulfate hydrate Security Information

• Signal Word：Danger
• Hazard Statement： H300-H330-H412
• Warning Statement： P260-P264-P273-P284-P310
• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/28-52/53
• Safety Instruction： S13; S45; S61
• Hazardous Material Identification：
• Safety Term：6.1
• Risk Phrases：R26/28; R52/53
• HazardClass：6.1
• PackingGroup：Ⅱ
• Storage Condition：Toxic room